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Cat. No.: B14652333
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This technical support center provides troubleshooting guides and frequently asked questions
(FAQs) to assist researchers, scientists, and drug development professionals in managing the
interference of copper ions during the gold cyanidation process.

Troubleshooting Guide

This section addresses specific issues that may arise during your experiments due to the
presence of copper.

Issue: Excessively High Cyanide Consumption
Symptoms:
+ Rapid depletion of free cyanide in the leach solution.

» Higher than expected cyanide addition rates are required to maintain the target
concentration.

» Economic viability of the process is compromised due to high reagent costs.[1][2]
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Possible Causes and Solutions:
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Cause Explanation Recommended Actions

1. Ore Characterization:
Conduct thorough
mineralogical analysis to
identify the types and
concentrations of copper
minerals present. The solubility
of copper minerals in cyanide

Many copper minerals, such as ] o
varies significantly.[3][6] 2. Pre-

High Concentration of
Cyanide-Soluble Copper
Minerals

azurite, malachite, chalcocite,
and cuprite, are highly soluble
in cyanide solutions.[2][3]
These minerals react with
cyanide to form stable copper-
cyanide complexes,
consuming a significant
amount of the lixiviant intended
for gold dissolution.[1][4][5] For
every 1% of reactive copper
present, cyanide consumption
can be as high as 30 kg/t of
ore.[4]

treatment: If economically
feasible, implement a pre-
treatment step to remove
copper minerals before
cyanidation. Options include
flotation to separate copper
sulfides or acid leaching to
dissolve oxide copper
minerals.[1][7] 3. Process
Optimization: Adjust leaching
parameters. Maintaining a
lower pH (around 9-10.5) can
sometimes suppress the
dissolution of certain copper
minerals more than gold.[4]
However, ensure the pH
remains high enough to
prevent the formation of toxic

hydrogen cyanide gas.

Formation of Various Copper-

Cyanide Complexes

Copper forms a series of
cyanide complexes (e.g.,
Cu(CN)z~, Cu(CN)s2~, and
Cu(CN)437).[8] The formation
of these complexes locks up
cyanide, making it unavailable

for gold leaching.[3]

1. Ammoniacal Cyanidation:
Introduce ammonia to the
leaching system. Ammonia
forms stable complexes with
copper, reducing the formation
of copper-cyanide complexes
and thereby lowering cyanide
consumption.[4][9] 2. SART
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Process: For larger-scale
operations, consider
implementing the Sulfidization,
Acidification, Recycling, and
Thickening (SART) process on
the barren leach solution. This
process recovers copper as a
marketable copper sulfide
product and regenerates

cyanide for recycling.

Issue: Low Gold Recovery
Symptoms:
o Gold extraction is significantly lower than expected based on ore grade and initial test work.

e Leaching kinetics are slow, and the desired gold recovery is not achieved within the
expected timeframe.

Possible Causes and Solutions:

© 2026 BenchChem. All rights reserved. 4/14 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14652333?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Troubleshooting & Optimization

Check Availability & Pricing

Cause

Explanation

Recommended Actions

Gold Surface Passivation

Copper ions in the cyanide
solution can precipitate onto
the surface of gold particles,
forming a passivating layer.[10]
This layer acts as a barrier,
preventing the cyanide solution
from reaching and dissolving
the gold.[11][12] The Cu(CN)z~
complex in particular has been
identified as a passivating
agent.[11][12]

1. Increase Free Cyanide
Concentration: Maintaining a
higher free cyanide
concentration can help to
redissolve the passivating
copper-cyanide layers and
keep copper in more soluble
complex forms like Cu(CN)32~
and Cu(CN)43~, which are less
likely to passivate gold.[3] A
weight ratio of sodium cyanide
to copper of over 4:1 is often
recommended.[8] 2. Ammonia
Addition: The use of ammonia
can help to prevent the
formation of the passivating
copper-cyanide species by
complexing with the copper

ions.[4]

Competition for Cyanide

With high concentrations of
soluble copper, the cyanide is
preferentially consumed in
forming copper-cyanide
complexes, leaving insufficient
free cyanide to effectively
leach the gold.[1][13]

1. Staged Cyanide Addition:
Instead of adding all the
cyanide at the beginning of the
leach, add it in stages. This
can help maintain a more
consistent free cyanide
concentration throughout the
process.[7] 2. Pre-treatment to
Remove Copper: As with high
cyanide consumption,
removing the interfering
copper minerals prior to
cyanidation is a highly effective
strategy.[1][7]
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1. Carbon-in-Leach (CIL) or
Carbon-in-Pulp (CIP): The

simultaneous leaching and

Some copper minerals can
adsorb the dissolved gold-

cyanide complex (Au(CN)z7) ]
] adsorption of gold onto
from the solution, a ]
) o activated carbon can be
"Preg-Robbing" by Copper phenomenon similar to preg- ) )
] ) effective. The activated carbon
Minerals robbing by carbonaceous ] o
] ) has a higher affinity for the
materials. This reduces the ]
gold-cyanide complex than the
amount of gold that can be ] ]
preg-robbing copper minerals,
recovered from the pregnant )
thus capturing the gold before

it can be lost.[13]

leach solution.

Frequently Asked Questions (FAQs)

Q1: What are the main problems caused by copper ions in the gold cyanidation process?
Al: Copper ions cause several significant problems in gold cyanidation:

¢ Increased Cyanide Consumption: Copper minerals react with cyanide, leading to high
consumption of this expensive reagent and increasing operational costs.[1][4][5]

* Reduced Gold Recovery: Copper can passivate the surface of gold particles, preventing their
dissolution.[10] It also competes with gold for available cyanide.[1][13]

o Downstream Processing Issues: Copper-cyanide complexes can co-adsorb with gold onto
activated carbon, reducing the carbon's loading capacity for gold and complicating the
subsequent elution and electrowinning steps.[3]

Q2: How can | determine if copper is the cause of my leaching problems?
A2: You can perform the following to diagnose copper-related issues:

o Ore Mineralogy: Analyze your ore to identify the types and quantities of copper minerals
present.

o Solution Analysis: Regularly measure the concentration of copper and free cyanide in your
leach solution. A rapid decrease in free cyanide accompanied by an increase in dissolved
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copper is a strong indicator of copper interference.

o Leach Tests: Conduct comparative leach tests on your ore with and without the addition of
agents known to mitigate copper interference, such as ammonia. A significant improvement
in gold recovery and a decrease in cyanide consumption in the presence of these agents
would point to copper being the root cause.

Q3: What is the SART process and when should it be considered?

A3: The SART (Sulfidization, Acidification, Recycling, and Thickening) process is a
hydrometallurgical flowsheet designed to treat barren cyanide solutions containing high
concentrations of copper. In the SART process, the pH of the solution is lowered, and a
sulfidizing agent (like NaHS) is added to precipitate copper as a marketable copper sulfide
(Cuz2S). This releases the cyanide that was complexed with the copper, which can then be
recycled back to the leaching circuit. The SART process should be considered for operations
with high copper content in the ore, where the cost of cyanide consumption is a major
economic driver and the recovery of copper as a byproduct can provide an additional revenue
stream.

Q4: Can | use flotation to remove copper minerals before cyanidation?

A4: Yes, flotation is a common pre-treatment method to remove copper sulfide minerals from
the ore before it enters the cyanidation circuit.[1] This can significantly reduce the amount of
copper that comes into contact with the cyanide solution, thereby lowering cyanide
consumption and improving gold recovery. The effectiveness of flotation will depend on the
mineralogy of your ore and the liberation characteristics of the copper and gold minerals.

Q5: What is ammoniacal cyanidation and how does it work?

A5: Ammoniacal cyanidation involves the addition of ammonia to the cyanide leach solution.
Ammonia forms stable copper ammine complexes (e.g., [Cu(NHs)4]?*). The formation of these
complexes is thermodynamically favored over the formation of some copper-cyanide
complexes. This has two main benefits:

« It reduces the consumption of cyanide by copper.[4]
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« |t can prevent the formation of copper-cyanide species that passivate the gold surface.[4]
This selective leaching approach can significantly improve gold extraction and reduce
reagent costs in copper-rich gold ores.[9][14]

Quantitative Data Summary

Table 1: Effect of Cyanide-Soluble Copper on Gold Recovery and Cyanide Consumption

NaCN
Cyanide Soluble )
Gold Recovery (%) Consumption ( kg/t Reference

Copper (%) )

0.05 95.2 0.8 [6]

0.10 89.7 1.5 [6]

0.15 82.4 2.3 [6]

0.20 75.1 35 [6]

0.25 68.3 4.8 [6]

Table 2: Comparison of Direct Cyanidation vs. Ammonia Pre-treatment followed by Cyanidation
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NaCN
Consumption ( Reference
kgit)

Treatment Gold Copper
Method Extraction (%) Extraction (%)

Direct )
o 12.3 - High [15]
Cyanidation

Ammonia Pre- i
58.0 (in pre-
treatment + 98.2 Reduced by 52%  [15]
o treatment)
Cyanidation

Direct
Cyanidation 43.0 - - [16]
(another study)

Ammonia Pre-
treatment +

o 88.0 - Reduced [16]
Cyanidation

(another study)

Experimental Protocols

Protocol 1: Ammonia Pre-treatment for Copper-Rich Gold Ores

Objective: To selectively leach copper from the ore prior to cyanidation to reduce cyanide
consumption and improve gold recovery.

Materials:

Representative ore sample, ground to the desired particle size (e.g., 80% passing 75 um).

Ammonia solution (NHs).

pH meter.

Agitation equipment (e.g., bottle roller or stirred tank).

Filtration apparatus.
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Procedure:

Prepare a slurry of the ore with water to a desired solids density (e.g., 40% w/v).
Add ammonia solution to achieve the target concentration (e.g., 0.5-1.0 M NHs).[15]

Adjust the pH of the slurry to between 9.0 and 10.5 to ensure a high concentration of free
ammonia.

Agitate the slurry at a constant rate for a predetermined time (e.g., 4-8 hours).

After the pre-treatment period, filter the slurry to separate the copper-rich solution from the
solid residue.

Wash the solid residue with water to remove any remaining dissolved copper and ammonia.

The washed solid residue is now ready for standard gold cyanidation.

Protocol 2: Ammoniacal Cyanide Leaching

Objective: To selectively leach gold in the presence of copper by adding ammonia directly to

the cyanidation process.

Materials:

Representative ore sample, ground to the desired particle size.
Sodium cyanide (NaCN) solution.

Ammonia (NHs) solution.

Lime (CaO) or Sodium Hydroxide (NaOH) for pH control.
Agitation equipment.

Filtration and analytical equipment for gold and copper determination.

Procedure:
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» Prepare a slurry of the ore with water to the desired solids density.

e Add lime or NaOH to raise the pH to the target level (typically 10.5-11.0).[15]

e Add the required amount of sodium cyanide to the slurry (e.g., 1.5 g/L NaCN).[15]

o Add the ammonia solution to achieve the desired concentration (e.g., 0.5-1.0 M NHs).[15]
» Commence agitation and continue for the required leaching period (e.g., 24-48 hours).

e Monitor and maintain the pH and free cyanide concentration throughout the leach.

o At the end of the leach, filter the slurry and analyze the pregnant solution and solid residue
for gold and copper content to determine extraction efficiencies.

Visualizations
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Caption: Interference of copper in the gold cyanidation process.
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Caption: Decision workflow for managing copper in gold cyanidation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Troubleshooting & Optimization

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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